Cas no 1207029-40-0 (N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product name: N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1207029-40-0
• MF: C₁₄H₁₄N₄O₄
• MW: 302.28536272049
• CID: 5995311
• PubChem ID: 45497840

N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• AKOS024652459
• F2493-3422
• 1207029-40-0
• N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C14H14N4O4/c1-18-8-10(14(16-18)20-2)13(19)15-7-9-6-12(22-17-9)11-4-3-5-21-11/h3-6,8H,7H2,1-2H3,(H,15,19)
• InChI Key： LHDYZBXIAKWLNX-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC2C=C(C3=CC=CO3)ON=2)=O)C(OC)=N1

Computed Properties

• Exact Mass: 302.102
• Monoisotopic Mass: 302.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide: A Comprehensive Overview

The compound N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1207029-40-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring, an oxazole moiety, and a pyrazole group, all interconnected through a carboxamide functional group. The presence of these heterocyclic rings and the carboxamide group contributes to its versatile chemical properties and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is known for its stability and ability to participate in various chemical reactions. In this compound, the furan ring is attached to the oxazole moiety, which itself is a five-membered ring containing one oxygen and one nitrogen atom. This combination creates a highly conjugated system that enhances the molecule's electronic properties and reactivity.

The pyrazole group, another five-membered aromatic heterocycle with two nitrogen atoms, adds further complexity to the structure. The presence of the methoxy group (-OCH3) on the pyrazole ring introduces electron-donating effects, which can influence the molecule's solubility and bioavailability. Additionally, the methyl group attached to the pyrazole ring further modulates the electronic environment of the molecule.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The combination of heterocyclic rings and functional groups makes it an ideal candidate for targeting specific biological pathways. For instance, recent research has shown that similar compounds can act as inhibitors of certain enzymes or receptors, making them promising leads for drug development.

Moreover, the synthesis of this compound involves a series of carefully designed reactions that highlight modern synthetic methodologies. The construction of the oxazole ring typically involves cyclization reactions using appropriate precursors, while the attachment of the furan and pyrazole groups requires precise control over reaction conditions to ensure regioselectivity and stereoselectivity.

In terms of applications, this compound could find uses in various areas such as agrochemicals, materials science, and diagnostics. For example, its ability to interact with biological systems makes it a potential candidate for use as a bioactive agent in agricultural settings or as a component in diagnostic assays.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have emphasized the importance of assessing the environmental fate of such compounds to ensure their safe use and disposal.

In conclusion, N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide represents a fascinating example of how complex molecular architectures can be designed to address diverse chemical challenges. Its unique structure, combined with its potential applications in medicine and other fields, underscores its importance in contemporary chemical research.